ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C22H24N4O5S2/c1-2-31-22(28)25-12-9-17-18(13-23)21(32-19(17)14-25)24-20(27)15-5-7-16(8-6-15)33(29,30)26-10-3-4-11-26/h5-8H,2-4,9-12,14H2,1H3,(H,24,27)
• InChI Key: GSOKVPFKIGGKDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H24N4O5S2
• Molecular Weight: 488.6 g/mol
• CAS No.: 681437-40-1

Description

Ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity The synthesis of complex heterocyclic compounds, such as tetrahydropyridines, through [4 + 2] annulation represents a significant area of interest. Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in reactions with N-tosylimines, facilitated by organic phosphine catalysts, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. These reactions proceed with excellent yields and complete regioselectivity, highlighting the potential for synthesizing functionally rich pyridine derivatives that may include structures akin to ethyl 3-cyano-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate (Zhu, Lan, & Kwon, 2003).

Heterocyclic Chemistry Applications Heterocyclic compounds, such as benzothiophenes, have been synthesized using cyanoacetamide, demonstrating significant antitumor and antioxidant activities. These compounds, through various synthetic pathways, illustrate the versatility of cyanoacetamide in producing molecules with potential therapeutic applications (Bialy & Gouda, 2011). Similar methodologies could be applicable to the synthesis and functionalization of compounds related to this compound, potentially leading to novel therapeutic agents.

Pharmacological Activity The pharmacological activity of pyrrolidine derivatives, such as ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, has been explored, revealing low toxicity and significant antiradical and anti-inflammatory activities. These findings suggest that structurally related compounds, including those with cyano and carboxylate groups, could have promising pharmacological profiles (Zykova et al., 2016).

Insecticidal Applications Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. The development of such compounds underscores the potential of heterocyclic chemistry in creating effective pest control agents (Fadda et al., 2017).

Mechanism of Action

Without specific context (such as biological activity), it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug or a catalyst, its mechanism of action would depend on the specific process or biological target it’s involved with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed based on Material Safety Data Sheet (MSDS) guidelines.

Future Directions

Future research on this compound could involve exploring its potential applications (for example, in pharmaceuticals or materials science), optimizing its synthesis, studying its reactivity, or investigating its physical and chemical properties.